2-Bromo-5-(2-chloro-4-iodophenyl)-1,3,4-thiadiazole

• IUPAC Name: 2-bromo-5-(2-chloro-4-iodophenyl)-1,3,4-thiadiazole
• InChI: InChI=1S/C8H3BrClIN2S/c9-8-13-12-7(14-8)5-2-1-4(11)3-6(5)10/h1-3H
• InChI Key: RAILFWUICKHANN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1I)Cl)C2=NN=C(S2)Br
• Molecular Formula: C8H3BrClIN2S
• Molecular Weight: 401.45 g/mol
• CAS No.: 1620515-99-2

Description

2-Bromo-5-(2-chloro-4-iodophenyl)-1,3,4-thiadiazole is a halogenated heterocyclic compound featuring a thiadiazole core substituted with bromine at position 2 and a 2-chloro-4-iodophenyl group at position 5. The thiadiazole ring is a five-membered aromatic system containing two nitrogen atoms and one sulfur atom, known for its electron-deficient nature and versatility in medicinal and materials chemistry. The presence of multiple halogens (Br, Cl, I) confers unique electronic and steric properties, influencing reactivity, solubility, and biological interactions.

Biological Activity

2-Bromo-5-(2-chloro-4-iodophenyl)-1,3,4-thiadiazole is a compound of interest in medicinal chemistry due to its potential biological activities. Thiadiazole derivatives have been extensively studied for their diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities. This article reviews the biological activity of this specific compound, supported by data tables, case studies, and relevant research findings.

• Molecular Formula : C$_{11}$H$_{6}$BrClN$_{4}$S
• Molecular Weight : 341.61 g/mol
• CAS Number : 1620515-99-2

Antimicrobial Activity

Thiadiazole derivatives are known for their antimicrobial properties. Studies have shown that compounds with similar structures exhibit activity against various bacterial strains. For example, a review highlighted that certain thiadiazoles demonstrated significant inhibition against Gram-positive bacteria such as Staphylococcus aureus and Gram-negative bacteria like Escherichia coli .

Compound	Activity Against	Reference
1	S. aureus
2	E. coli
3	C. albicans

Anticancer Activity

The anticancer potential of thiadiazole derivatives has been a focal point in recent research. A study indicated that certain derivatives exhibited selective sub-micromolar IC$_{50}$ growth-inhibitory activity against Bcl-2-expressing human cancer cell lines .

Furthermore, the structure-activity relationship (SAR) analysis revealed that modifications in the phenyl substitution patterns significantly influenced the cytotoxicity of these compounds. For instance, compounds with dimethoxyphenyl groups showed enhanced potency compared to others .

Compound	IC$_{50}$ (µM)	Cancer Cell Line	Reference
5k	< 0.5	Jurkat
5l	< 0.7	T47D

The biological activity of 2-bromo-5-(2-chloro-4-iodophenyl)-1,3,4-thiadiazole may be attributed to its ability to interact with specific cellular targets. The presence of halogen substituents (bromine and chlorine) enhances its lipophilicity and facilitates membrane penetration, which is crucial for exerting biological effects.

Case Studies

• Antimicrobial Efficacy : A study synthesized various thiadiazole derivatives and tested them against multiple pathogens. The results indicated that compounds with halogen substitutions had improved efficacy against resistant strains of bacteria .
• Cytotoxicity Assessment : Another research effort involved assessing the cytotoxic effects of thiadiazole derivatives on cancer cell lines. The findings demonstrated a direct correlation between structural modifications and increased cytotoxicity, particularly in Bcl-2 overexpressing cells .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Electronic Comparisons

The compound’s closest analogs differ in halogen substitution patterns on the thiadiazole and aryl rings. Key comparisons include:

Compound Name	Thiadiazole Substituent	Aryl Ring Substituents	Key Properties
2-Bromo-5-(4-chlorophenyl)-1,3,4-thiadiazole	Br at C2	4-Cl-phenyl at C5	Higher lipophilicity than Cl-only analogs; moderate reactivity in SNAr reactions.
5-(4-Bromo-2-nitrophenyl)-1,3,4-thiadiazol-2-amine	NH2 at C2	4-Br-2-NO2-phenyl at C5	Planar thiadiazole ring; dihedral angle (40.5°) between aryl and thiadiazole.
5-(4-Bromobenzylideneamino)-1,3,4-thiadiazole-2-thiol	SH at C2	4-Br-benzylideneamino at C5	Strong IR absorption at 2595 cm⁻¹ (S-H); antifungal activity.

• Crystallographic Data : Analogous compounds exhibit planar thiadiazole rings with dihedral angles of ~40–50° between the aryl and heterocyclic rings, influencing conjugation and stacking behavior .

Reactivity and Functionalization

• Nucleophilic Substitution : The C2 bromine in thiadiazoles is susceptible to substitution by amines, thiols, or alkoxides. For instance, 2-bromo-6-phenylimidazo-thiadiazole undergoes Br substitution with secondary amines .
• Halogen Exchange : Iodine in the aryl ring may participate in metal-catalyzed cross-coupling (e.g., Buchwald-Hartwig amination) due to its superior leaving-group ability compared to Cl or Br .

Spectroscopic and Physical Properties

• IR Spectroscopy : Thiadiazole analogs exhibit characteristic peaks:
  • C-Br stretch: ~785 cm⁻¹
  • C=N stretch: ~1620 cm⁻¹
  • S-H stretch: ~2595 cm⁻¹ (if present)
• NMR : Aryl protons in 2-chloro-4-iodophenyl groups resonate at δ 7.5–8.0 ppm, while thiadiazole protons appear downfield (e.g., δ 8.36 ppm for -CH=N- in Schiff base analogs) .